13-Deacetyltaxachitriene A

• Molecular Formula: C30H42O12
• Molecular Weight: 594.6 g/mol
• InChI: InChI=1S/C30H42O12/c1-14-23(36)11-22-26(40-18(5)33)10-21(13-38-16(3)31)24(37)12-25(39-17(4)32)15(2)28(41-19(6)34)29(42-20(7)35)27(14)30(22,8)9/h10,22-26,29,36-37H,11-13H2,1-9H3/b21-10+,28-15+/t22-,23-,24-,25-,26-,29+/m0/s1
• InChIKey: YCHBJSOVHSKOKN-KBNNHJHNSA-N

13-Deacetyltaxachitriene A Procurement Guide

13-Deacetyltaxachitriene A (CAS 239800-99-8) is a taxane diterpenoid belonging to the class of organic compounds known as taxanes and derivatives, which are diterpenoids with a structure based on the taxane skeleton . It is a naturally occurring metabolite found in various yew species, including Taxus mairei, Taxus chinensis, and Taxus sumatrana . This compound is primarily utilized as a research-grade reference standard for studies involving taxane biosynthesis, microtubule dynamics, and anticancer agent development [1].

Source Naturally occurring taxane diterpenoid, isolated from Taxus species

Structure Deacetylated at C-13, lacks paclitaxel side chain required for tubulin binding

Workflow Research fit for negative control probe, semi-synthesis scaffold, and analytical standard studies

• [1] Chen YJ, et al. New taxoids from the seeds of Taxus chinensis. J Nat Prod. 1999;62(1):149-151. doi:10.1021/np9802365. View Source

Risks of Generic Substitution for 13-Deacetyltaxachitriene A

In-class substitution of taxanes in research applications is scientifically unsound due to profound structural variations that directly dictate mechanism and potency. 13-Deacetyltaxachitriene A possesses a bicyclic 3,8-secotaxane skeleton with a distinct acetylation pattern, fundamentally differing from the complex ester side chains of clinical taxanes like paclitaxel or the specific substitution pattern of taxachitriene A [1][2]. While paclitaxel stabilizes microtubules via a defined β-tubulin binding pocket, the binding mode of 13-deacetyltaxachitriene A remains uncharacterized, and its cytotoxic profile in cell-based assays diverges significantly from that of other taxanes [1][3]. Therefore, substituting one taxane for another in structure-activity relationship (SAR) studies, cytotoxicity assays, or biosynthesis investigations without rigorous validation compromises data integrity and invalidates cross-study comparisons.

C-13 side chain requirement mismatch

Paclitaxel and docetaxel possess an active C-13 side chain essential for microtubule stabilization. 13-Deacetyltaxachitriene A lacks this moiety, so tubulin-binding profiles may not reproduce.

Taxine alkaloid cardiotoxicity differs

Taxine B, a separate Taxus alkaloid, is a potent cardiotoxin (Ca²⁺ channel antagonist). The taxane diterpenoid class does not share this liability, so substitution with taxine mixtures could introduce confounding cardiac endpoints.

• [1] Lange BM, Conner CF. Taxanes and taxoids of the genus Taxus - A comprehensive inventory of chemical diversity. Phytochemistry. 2021;190:112829. doi:10.1016/j.phytochem.2021.112829. View Source
• [2] Fang WS, Fang QC, Liang XT, Lu Y. Taxachitrienes A and B, two new bicyclic taxane diterpenoids from Taxus chinensis. Tetrahedron. 1995;51(31):8483-8490. doi:10.1016/0040-4020(95)00480-V. View Source
• [3] Liu HS, et al. Inhibitory effect of 13 taxane diterpenoids from Chinese yew (Taxus chinensis var. mairei) on the proliferation of HeLa cervical cancer cells. Biosci Biotechnol Biochem. 2016;80(10):1883-1886. doi:10.1080/09168451.2016.1194182. View Source

13-Deacetyltaxachitriene A: Comparative Evidence

C-13 Deacetylation Bioactivity vs. Paclitaxel

In a direct head-to-head comparison of 13 taxane diterpenoids isolated from Taxus chinensis var. mairei, 13-deacetyltaxachitriene A exhibited moderate cytotoxicity against HeLa cells with an IC50 of 15.2 μM [1]. This activity is notably weaker than the clinical drug paclitaxel (IC50 = 0.002 μM) but is comparable to or stronger than several structurally related natural taxanes, including taxachitriene A (IC50 = 28.5 μM) and 20-deacetyltaxachitriene A (IC50 = 22.1 μM) [1].

C-13 Side Chain

Class-level

13-Deacetyl: C-13 absent Paclitaxel: N-acylated phenylisoserine side chain (required for tubulin assembly)

Supports negative-control probe selection

SAR from in vitro cytotoxicity & microtubule assembly studies

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	15.2 μM
Comparator Or Baseline	Paclitaxel: 0.002 μM; Taxachitriene A: 28.5 μM; 20-Deacetyltaxachitriene A: 22.1 μM
Quantified Difference	13-Deacetyltaxachitriene A is 7,600-fold less potent than paclitaxel but 1.9-fold more potent than taxachitriene A and 1.45-fold more potent than 20-deacetyltaxachitriene A.
Conditions	HeLa human cervical cancer cell line, 48-hour exposure, MTT assay.

Why This Matters

This data demonstrates that minor structural modifications in the taxane core (e.g., deacetylation at C-13) can lead to measurable, albeit moderate, differences in cytotoxic potency, informing SAR studies and the selection of appropriate positive controls.

• [1] Liu HS, et al. Inhibitory effect of 13 taxane diterpenoids from Chinese yew (Taxus chinensis var. mairei) on the proliferation of HeLa cervical cancer cells. Biosci Biotechnol Biochem. 2016;80(10):1883-1886. doi:10.1080/09168451.2016.1194182. View Source

Cardiac Safety vs. Cardiotoxic Taxine Alkaloids

13-Deacetyltaxachitriene A is characterized by the absence of an acetyl group at the C-13 position, in contrast to its parent compound taxachitriene A, which is acetylated at C-13 [1]. This specific deacetylation event is a critical point of divergence in the taxane biosynthetic pathway and results in a measurable difference in molecular weight (594.65 g/mol vs. 636.68 g/mol for taxachitriene A) .

Cardiotoxicity Profile

Class-level

13-Deacetyl: Taxane diterpenoid, no known cardiotoxicity data Taxine B: IC₅₀ 3.63×10⁻⁷ g/mL (negative inotropic, isolated rabbit atrium)

Reported cardiac endpoint context, chemotype distinction

Ex vivo organ bath & perfused heart studies

Evidence Dimension	Molecular weight and acetylation pattern
Target Compound Data	C30H42O12; MW = 594.65 g/mol; C-13: -OH
Comparator Or Baseline	Taxachitriene A: C32H44O13; MW = 636.68 g/mol; C-13: -OAc
Quantified Difference	Molecular weight difference: 42.03 g/mol; functional group difference: -OH vs. -OAc.
Conditions	High-resolution mass spectrometry and NMR spectroscopic analysis.

Why This Matters

This structural distinction is essential for analytical chemists requiring accurate reference standards for compound identification and for biosynthesis researchers studying the specific acyltransferases responsible for taxane acetylation.

• [1] Fang WS, Fang QC, Liang XT, Lu Y. Taxachitrienes A and B, two new bicyclic taxane diterpenoids from Taxus chinensis. Tetrahedron. 1995;51(31):8483-8490. doi:10.1016/0040-4020(95)00480-V. View Source

Defined Compound vs. Undefined Taxine Mixtures

13-Deacetyltaxachitriene A has been specifically isolated and identified from the branches of Taxus sumatrana, with reported purity exceeding 98% in commercial preparations . While taxachitriene A and related taxanes are more widely distributed across Taxus species, the isolation of 13-deacetyltaxachitriene A from T. sumatrana underscores its utility as a chemotaxonomic marker and a source of structural diversity for drug discovery [1].

Chemical Identity

Head-to-head

Single defined entity (CAS 239800-99-8, purity >98%)

Supports analytical standard use and reproducibility

Versus undefined taxine alkaloid mixture (CAS 12607-93-1)

Evidence Dimension	Natural abundance and source specificity
Target Compound Data	Isolated from Taxus sumatrana branches; commercial purity ≥98%.
Comparator Or Baseline	Taxachitriene A: isolated from Taxus chinensis needles; Taxus mairei; Taxus cuspidata.
Quantified Difference	Differential species distribution; quantitative yield data not directly comparable due to varying extraction protocols.
Conditions	Phytochemical isolation using column chromatography and HPLC.

Why This Matters

Researchers investigating the chemical diversity of Taxus sumatrana or seeking taxanes with a specific biosynthetic origin may find this compound uniquely relevant for their studies, differentiating it from more common taxanes.

• [1] Lin YS. Studies on Diterpenoid Constituents from Formosan Taxus sumatrana. NSYSU Electronic Thesis and Dissertation Archive. 2004. Available at: http://etd.lib.nsysu.edu.tw/ETD-db/ETD-search/view_etd?URN=etd-0727104-155711. View Source

13-Deacetyltaxachitriene A Application Scenarios

Non-Tubulin Negative Control Probe

Utilize 13-deacetyltaxachitriene A as a reference compound in cytotoxicity assays against HeLa cells (IC50 = 15.2 μM) to benchmark the activity of novel synthetic or semi-synthetic taxane analogs [1]. Its moderate potency, relative to clinical taxanes, makes it an ideal scaffold for probing the impact of C-13 functionalization on microtubule stabilization and cell cycle arrest [2].

Semi-Synthesis Scaffold for Taxane Analogs

Employ 13-deacetyltaxachitriene A as a certified reference standard (purity ≥98%) for the identification and quantification of taxane diterpenoids in complex plant extracts via HPLC-MS or NMR . Its distinct molecular formula (C30H42O12) and retention time aid in accurate dereplication, particularly when analyzing samples from Taxus sumatrana or Taxus mairei.

Analytical Standard for Taxus Profiling

Use 13-deacetyltaxachitriene A as a substrate or product standard in enzyme assays designed to characterize taxane acyltransferases and hydroxylases [2][3]. Its specific deacetylation at C-13 provides a defined starting point for studying the regio- and stereoselectivity of biosynthetic enzymes involved in taxane diversification.

Application

Selection Property

Validation Focus

Microtubule-stabilizing agent negative control studies

C-13 deacetylated scaffold (lacks tubulin-binding side chain)

Cytotoxicity & tubulin polymerization assay exclusion

C-13 taxane analog semi-synthesis

Free C-13 hydroxyl for selective modification

SAR library generation & synthetic feasibility

Phytochemical profiling of Taxus extracts (HPLC/LC-MS)

High purity, defined single molecular entity

Analytical method calibration & reproducibility

Non-cardiac taxane bioactivity screening

Taxane diterpenoid, distinct from cardiotoxic taxine alkaloids

Cardiac contractility endpoint exclusion

• [1] Liu HS, et al. Inhibitory effect of 13 taxane diterpenoids from Chinese yew (Taxus chinensis var. mairei) on the proliferation of HeLa cervical cancer cells. Biosci Biotechnol Biochem. 2016;80(10):1883-1886. doi:10.1080/09168451.2016.1194182. View Source
• [2] Lange BM, Conner CF. Taxanes and taxoids of the genus Taxus - A comprehensive inventory of chemical diversity. Phytochemistry. 2021;190:112829. doi:10.1016/j.phytochem.2021.112829. View Source
• [3] Chen YJ, et al. New taxoids from the seeds of Taxus chinensis. J Nat Prod. 1999;62(1):149-151. doi:10.1021/np9802365. View Source